Cas no 852450-76-1 (2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(2-phenylethyl)acetamide)

• Product Name: 2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(2-phenylethyl)acetamide
• CAS No: 852450-76-1
• MF: C₂₁H₁₈FN₅O₂
• MW: 391.398327350616
• CID: 6009010
• PubChem ID: 5310299
• Update Time: 2025-10-30

2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(2-phenylethyl)acetamide
• 2-(1-(4-fluorophenyl)-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)-N-phenethylacetamide
• 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, 1-(4-fluorophenyl)-1,4-dihydro-4-oxo-N-(2-phenylethyl)-
• 2-[1-(4-fluorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(2-phenylethyl)acetamide
• SMR000016834
• AKOS024595975
• 2-(1-(4-fluorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-phenethylacetamide
• SR-01000137159
• MLS000102642
• F0679-0414
• AB00433526-03
• SR-01000137159-1
• 852450-76-1
• CHEMBL1597126
• HMS2249N07
• 2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(2-phenylethyl)acetamide

• Inchi： 1S/C21H18FN5O2/c22-16-6-8-17(9-7-16)27-20-18(12-25-27)21(29)26(14-24-20)13-19(28)23-11-10-15-4-2-1-3-5-15/h1-9,12,14H,10-11,13H2,(H,23,28)
• InChI Key： APEXETWJCYIDHC-UHFFFAOYSA-N
• SMILES： C1N(CC(NCCC2=CC=CC=C2)=O)C(=O)C2C=NN(C3=CC=C(F)C=C3)C=2N=1

Computed Properties

• Exact Mass: 391.14445300g/mol
• Monoisotopic Mass: 391.14445300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.6Ų

Additional information on 2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(2-phenylethyl)acetamide

Introduction to 2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(2-phenylethyl)acetamide (CAS No. 852450-76-1)

2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(2-phenylethyl)acetamide, identified by its Chemical Abstracts Service number 852450-76-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule belongs to the pyrazolo[3,4-d]pyrimidine scaffold, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of a 4-fluorophenyl group and an N-(2-phenylethyl)acetamide moiety introduces unique pharmacophoric features that contribute to its distinct chemical and biological properties.

The compound's structure combines elements that are frequently explored in drug discovery programs. The pyrazolo[3,4-d]pyrimidine core is a well-documented scaffold in medicinal chemistry, known for its role in various biological pathways. For instance, derivatives of this scaffold have been investigated for their potential as kinase inhibitors, anticancer agents, and antimicrobial compounds. The 4-fluorophenyl substituent is particularly noteworthy, as fluorine atoms are often incorporated into drug molecules to enhance metabolic stability, binding affinity, and pharmacokinetic profiles.

The N-(2-phenylethyl)acetamide part of the molecule adds another layer of complexity and functionality. Acetamide derivatives are common in pharmaceuticals due to their ability to modulate enzyme activity and receptor interactions. The phenylethyl group can influence the compound's solubility and bioavailability, making it an important consideration in drug design. Together, these structural components suggest that 2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(2-phenylethyl)acetamide may exhibit a range of biological activities depending on the specific context of its application.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater accuracy. Studies have shown that the pyrazolo[3,4-d]pyrimidine scaffold can interact with various targets by forming hydrogen bonds and hydrophobic interactions. The 4-fluorophenyl group may further enhance these interactions by modulating electronic properties at key binding sites. Additionally, the N-(2-phenylethyl)acetamide moiety could serve as a hinge binder or participate in allosteric modulation of protein targets.

In the context of current research, this compound has been explored for its potential in modulating inflammatory pathways. Pyrazolo[3,4-d]pyrimidine derivatives have been reported to inhibit enzymes such as Janus kinases (JAKs), which play a crucial role in inflammatory responses. The presence of the fluorine atom in the 4-fluorophenyl group is particularly relevant here, as fluorinated aromatic rings are known to improve binding affinity to biological targets. Furthermore, the acetamide functionality may interact with amino acid residues in protein active sites, potentially leading to therapeutic effects.

Another area of interest is the compound's potential as an anticancer agent. Cancer research has identified multiple kinases and other enzymes as key drivers of tumor growth and progression. By targeting these enzymes with small molecules like 2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(2-phenylethyl)acetamide, researchers aim to disrupt signaling pathways that promote cell proliferation and survival. The unique combination of substituents in this molecule may make it a valuable candidate for further investigation in oncology.

Moreover, the compound's design reflects modern trends in drug discovery towards rational molecular optimization. By incorporating multiple pharmacophoric elements into a single scaffold, medicinal chemists can fine-tune biological activity while minimizing off-target effects. The use of computational tools has accelerated this process by allowing rapid screening of virtual libraries containing millions of potential drug candidates. This approach has led to the identification of novel compounds with improved efficacy and safety profiles.

Experimental validation plays a critical role in assessing the potential of such compounds. In vitro assays are commonly employed to evaluate interactions with biological targets such as enzymes and receptors. These assays provide preliminary data on binding affinity and selectivity before moving into more complex preclinical studies. Additionally, cell-based assays can assess downstream effects on signaling pathways and cellular processes relevant to disease mechanisms.

The synthesis of 2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(2-phenylethyl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between halogenated pyrazolopyrimidines and fluorinated aromatic precursors followed by functionalization with the acetamide moiety. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions may be employed to introduce specific substituents efficiently.

The compound's physicochemical properties must also be considered during development. Parameters such as solubility, stability under storage conditions, and metabolic degradation pathways influence formulation design and bioavailability predictions. Computational methods can predict these properties based on structural features before experimental characterization is conducted.

In conclusion,2-1-(4-fluorophenyl)-4-oxyo-H,-,-,-pyrazolodipyridin--d--d--d--d--d--d--d--d--d--d--d--d--d--d--d--d